3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium

• Molecular Formula: C15H13FNO2+
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 2-(3-acetylpyridin-1-ium-1-yl)-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C15H13FNO2/c1-11(18)13-3-2-8-17(9-13)10-15(19)12-4-6-14(16)7-5-12/h2-9H,10H2,1H3/q+1
• InChI Key: SWDZZKWYHRJGED-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C[N+](=CC=C1)CC(=O)C2=CC=C(C=C2)F

Description

3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium, also known as FPEP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPEP belongs to the class of pyridinium salts and has a molecular formula of C15H12FNO2.

Mechanism of Action

The mechanism of action of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium is not fully understood. However, studies have shown that 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium inhibits the activity of several enzymes, including cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that plays a crucial role in the inflammatory response, and its inhibition by 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium leads to a reduction in inflammation. AChE is an enzyme that breaks down the neurotransmitter acetylcholine, and its inhibition by 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has been found to exhibit various biochemical and physiological effects. Studies have shown that 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium can reduce inflammation by inhibiting the activity of COX-2. 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has also been found to exhibit anti-tumor properties by inducing apoptosis in cancer cells. Additionally, 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has been found to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has several advantages for lab experiments. It is a stable compound that can be easily synthesized with a high yield. 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium is also soluble in various solvents, making it easy to use in different experimental setups. However, 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its potential side effects.

Future Directions

There are several future directions for the research on 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium. One potential area of research is the development of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium-based drugs for the treatment of cancer and Alzheimer's disease. Another area of research is the investigation of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium's mechanism of action to better understand its potential therapeutic applications. Furthermore, more research is needed to determine the safety and potential side effects of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium.

Synthesis Methods

The synthesis of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium involves the reaction between 4-fluoroacetophenone and 2-pyridinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The reaction yields 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium as a yellow solid with a high yield of 85%. The purity of 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium can be further improved by recrystallization.

Scientific Research Applications

3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a promising compound for various scientific research applications. 3-Acetyl-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium has been extensively studied for its potential therapeutic applications in diseases such as cancer, Alzheimer's disease, and bacterial infections.